Cas no 71313-13-8 (Benzoyl azide, 3-methyl-)

• Product Name: Benzoyl azide, 3-methyl-
• CAS No: 71313-13-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 545720
• PubChem ID: 12560208
• Update Time: 2025-04-19

Benzoyl azide, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl azide, 3-methyl-
• 3-methylbenzoyl azide
• 71313-13-8
• AKOS009453572
• SCHEMBL19398201
• DTXSID90502568

• Inchi： 1S/C8H7N3O/c1-6-3-2-4-7(5-6)8(12)10-11-9/h2-5H,1H3
• InChI Key： HOZFKRFSEXCCSU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(C)=C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 65.83